5-Bromonaphthalene-1,4-dicarboxylic acid

• CAS No.: 63614-04-0
• Molecular Formula: C12H7BrO4
• Molecular Weight: 295.08 g/mol
• IUPAC Name: 5-bromonaphthalene-1,4-dicarboxylic acid
• InChI: InChI=1S/C12H7BrO4/c13-9-3-1-2-6-7(11(14)15)4-5-8(10(6)9)12(16)17/h1-5H,(H,14,15)(H,16,17)
• InChI Key: HJGQQZULRDWORD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2C(=C1)Br)C(=O)O)C(=O)O

Description

5-Bromonaphthalene-1,4-dicarboxylic acid is a useful research compound. Its molecular formula is C12H7BrO4 and its molecular weight is 295.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

44 parts of naphthalene-1,4-dicarboxylic acid are introduced in portions into 900 parts of concentrated sulphuric acid and the mixture is stirred to give a homogeneous suspension. A few crystals of iodine and 36 parts of bromine are then added and the whole is stirred overnight at room temperature. For working up, the mixture is discharged onto ice and filtered and the product is washed with water until neutral. 8-Bromo-naphthalene-1,4-dicarboxylic acid, which is thus obtained, can be purified by recrystallisation from glacial acetic acid. Melting point 288°-290°.